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Compound of Interest

Compound Name: Tolylpent-1-yn-4-ol

Cat. No.: B15465153

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Experimental data on the physical properties of Tolylpent-1-yn-4-ol is
exceptionally limited in publicly available scientific literature and chemical databases. This
document summarizes the available information and provides data for structurally related
compounds to offer a comparative context.

Introduction

Tolylpent-1-yn-4-ol is an organic compound whose physical and chemical characteristics are
not extensively documented. This guide aims to consolidate the known information and present
it in a clear, structured format. Due to the scarcity of direct experimental data, this report also
includes properties of analogous compounds, namely 4-Pentyn-1-ol and 5-Phenyl-4-pentyn-1-
ol, to provide a foundational understanding for researchers.

Physicochemical Data
Tolylpent-1-yn-4-ol

The only quantitative physical property found for a specific isomer, 5-p-Tolyl-pent-4-yn-1-ol, is
its molecular weight. Other fundamental physical properties such as melting point, boiling point,
and density have not been experimentally determined or reported in the reviewed literature.

Table 1: Physical Properties of 5-p-Tolyl-pent-4-yn-1-ol
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Property Value Source

Molecular Weight 174.242 g/mol Commercial Supplier Data

Structurally Related Compounds

To provide a frame of reference, the physical properties of two structurally similar compounds
are presented below. 4-Pentyn-1-ol shares the same pentynol backbone, while 5-Phenyl-4-
pentyn-1-ol replaces the tolyl group with a phenyl group.

Table 2: Experimental Physical Properties of 4-Pentyn-1-ol

Property Value Source
Molecular Weight 84.12 g/mol [1][2]
Boiling Point 154-155 °C [11[3]
Density 0.904 g/mL at 25 °C [11[3]
Refractive Index n20/D 1.445 [1]
Form Liquid [1]

Table 3: Computed Physical Properties of 5-Phenyl-4-pentyn-1-ol

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/GB/en/product/aldrich/302481
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pentyn-1-ol
https://www.sigmaaldrich.com/GB/en/product/aldrich/302481
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1344918.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/302481
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1344918.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/302481
https://www.sigmaaldrich.com/GB/en/product/aldrich/302481
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 160.21 g/mol [4]
XLogP3 2.2 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

CZuntg p ! 3
Rotatable Bond Count 3 [4]
Exact Mass 160.088815002 Da [4]
Topological Polar Surface Area  20.2 A2 [4]

General Experimental Protocols for Physical
Property Determination

In the absence of specific experimental procedures for Tolylpent-1-yn-4-ol, this section
outlines general methodologies for determining key physical properties of organic compounds.

Melting Point Determination

The melting point of a solid compound is a crucial indicator of its purity. A sharp melting range
typically signifies a pure substance.

General Procedure (Capillary Method):
o Asmall, finely powdered sample of the compound is packed into a capillary tube.

e The capillary tube is placed in a melting point apparatus, which heats the sample at a
controlled rate.[5]

e The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range.[6]

Boiling Point Determination
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

General Procedure (Distillation or Reflux Method):
» A small volume of the liquid is placed in a flask with boiling chips.

o The flask is fitted with a condenser and a thermometer, ensuring the thermometer bulb is
positioned in the vapor phase above the liquid.[7]

e The liquid is heated to boiling, and the temperature at which the vapor and liquid are in
equilibrium is recorded as the boiling point.[8][9]

Density Determination

Density is the mass per unit volume of a substance.
General Procedure (Gravimetric Method):

o A known volume of the liquid is carefully measured using a pycnometer or a graduated
cylinder.[10][11]

e The mass of the liquid is determined by weighing the container before and after filling.[10]

e The density is calculated by dividing the mass of the liquid by its volume.[10] The buoyancy
method, based on Archimedes' principle, is also a widely used technique.[12][13]

Visualizations

The request for diagrams of signaling pathways, experimental workflows, or logical
relationships using Graphviz cannot be fulfilled at this time. The literature search did not yield
any information regarding the biological activity or complex experimental setups involving
Tolylpent-1-yn-4-ol that would necessitate such visualizations.

Should further research into the biological or chemical processes involving this compound
become available, the following is a conceptual example of how an experimental workflow
could be visualized.
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Caption: A conceptual workflow for the synthesis and physical characterization of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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